![molecular formula C23H26N2O3S B3607294 N~2~-ethyl-N~1~-mesityl-N~2~-(2-naphthylsulfonyl)glycinamide](/img/structure/B3607294.png)
N~2~-ethyl-N~1~-mesityl-N~2~-(2-naphthylsulfonyl)glycinamide
Overview
Description
“N~2~-ethyl-N~1~-mesityl-N~2~-(2-naphthylsulfonyl)glycinamide” is a complex organic compound. It contains an ethyl group, a mesityl group (a derivative of toluene), a 2-naphthylsulfonyl group (a derivative of naphthalene), and a glycinamide group (a derivative of the amino acid glycine) .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, including the formation of the appropriate sulfonyl chloride, followed by reaction with the amino group of glycinamide to form the sulfonamide . The mesityl and ethyl groups would likely be introduced in earlier steps, possibly through reactions involving organometallic reagents .Molecular Structure Analysis
The molecular structure of this compound would be quite complex, with the aromatic rings of the mesityl and naphthyl groups likely contributing to significant conjugation and potentially interesting optical properties .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the sulfonamide and amide functional groups, which could participate in various acid-base and nucleophilic substitution reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its precise molecular structure. Factors such as its degree of crystallinity, melting point, solubility in various solvents, and stability under different conditions would need to be determined experimentally .Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-[ethyl(naphthalen-2-ylsulfonyl)amino]-N-(2,4,6-trimethylphenyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N2O3S/c1-5-25(15-22(26)24-23-17(3)12-16(2)13-18(23)4)29(27,28)21-11-10-19-8-6-7-9-20(19)14-21/h6-14H,5,15H2,1-4H3,(H,24,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
USDYAXMHVCOSLK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC(=O)NC1=C(C=C(C=C1C)C)C)S(=O)(=O)C2=CC3=CC=CC=C3C=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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